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Compound of Interest

Compound Name: Diquat dibromide hydrate

Cat. No.: B3026450

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diquat dibromide hydrate (CAS No. 6385-62-2) is a non-selective, fast-acting contact
herbicide and desiccant.[1] It belongs to the bipyridylium class of quaternary ammonium
compounds.[2] Due to its rapid action and broad spectrum of activity, it is widely used in
agriculture for weed control, pre-harvest desiccation of crops, and aquatic weed management.
[1] This technical guide provides an in-depth overview of the physicochemical properties,
mechanism of action, experimental protocols for analysis, and toxicological data of Diquat
dibromide hydrate, tailored for a scientific audience.

Physicochemical Properties

A summary of the key physicochemical properties of Diquat dibromide hydrate is presented
in Table 1. This data is essential for understanding its environmental fate, solubility, and
handling requirements.

Table 1: Physicochemical Properties of Diquat Dibromide Hydrate
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Property Value Reference
CAS Number 6385-62-2 [3]
Molecular Formula C12H14Br2N20 [3B1141[5]
Molecular Weight 362.06 g/mol [311415][6]
Appearance Light yellow to yellow solid [5]

Melting Point Decomposes above 300°C [7]

Water Solubility

125 mg/mL (requires

sonication)

[4]1(5]

log P

-4.60

[8]

Vapor Pressure

<1x10°7 Paat 25°C

pKa

Not applicable (quaternary

amine)

Mechanism of Action

Diquat exerts its herbicidal activity by interfering with photosynthesis, specifically by diverting
electrons from Photosystem | (PSI). This process leads to the generation of highly reactive
oxygen species (ROS), which cause rapid cellular damage and plant death.

The key steps in the mechanism of action are as follows:

o Uptake and Translocation: Diquat is rapidly absorbed by plant foliage, but has limited
translocation within the plant.

» Electron Diversion from Photosystem I: In the chloroplasts, the diquat dication (DQ?*)
accepts an electron from the ferredoxin protein of Photosystem I, reducing it to the diquat
radical cation (DQs).

o Generation of Reactive Oxygen Species (ROS): The diquat radical cation is readily re-
oxidized by molecular oxygen (Oz) back to the diquat dication. This redox cycling reaction
produces a superoxide radical (O27¢).
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o Cellular Damage: The accumulation of superoxide radicals and other subsequent ROS, such
as hydrogen peroxide (H202) and hydroxyl radicals (*OH), leads to lipid peroxidation of cell
membranes, destruction of chlorophyll, and ultimately, cell death.[9][10][11]
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Synthesis Pathway

Diquat dibromide is synthesized through the reaction of 2,2'-bipyridine with 1,2-dibromoethane.
This reaction forms the characteristic diquaternized heterocyclic structure.

Synthesis of Diquat Dibromide

2,2'-Bipyridine 1,2-Dibromoethane

Diquat Dibromide

Click to download full resolution via product page

Synthesis of Diquat Dibromide

A common synthetic process involves the coupling of 2-chloropyridine to form 2,2'-bipyridine,
followed by cyclization with ethylene dibromide.[12]

Experimental Protocols for Analysis

The quantification of Diquat dibromide in various matrices is crucial for research, environmental
monitoring, and regulatory purposes. High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography-Mass Spectrometry (GC-MS) are commonly employed analytical
techniques.

High-Performance Liquid Chromatography (HPLC)
Method

This protocol is based on established methods for the analysis of Diquat in water samples.[13]
[14][15][16]
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Objective: To quantify the concentration of Diquat in an aqueous sample.
Materials:
o HPLC system with a UV detector
o C18 analytical column (e.g., 150 mm x 4.6 mm, 5 um patrticle size)
o Diquat dibromide hydrate analytical standard
o Acetonitrile (HPLC grade)
» Heptanesulfonate agueous solution
o Ultrapure water
o Sample vials and filters
Procedure:
o Standard Preparation:
o Prepare a stock solution of Diquat dibromide hydrate in ultrapure water.

o Perform serial dilutions to create a series of calibration standards of known
concentrations.

e Sample Preparation:

o For clear aqueous samples, filter through a 0.45 um syringe filter.

o For complex matrices, a solid-phase extraction (SPE) cleanup may be necessary.
e HPLC Conditions:

o Mobile Phase: Isocratic elution with a mixture of heptanesulfonate aqueous solution and
acetonitrile (e.g., 92:8 v/v).[13]

o Flow Rate: 1.0 mL/min.[13]
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o Column Temperature: Ambient.[13]
o Injection Volume: 5 pL.[13]
o Detection Wavelength: 310 nm.[13]
e Analysis:
o Inject the calibration standards to generate a standard curve.
o Inject the prepared samples.

o Quantify the Diquat concentration in the samples by comparing their peak areas to the
standard curve. The retention time for diquat is approximately 7.8 minutes under these
conditions.[13]
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HPLC Analysis Workflow for Diquat

Gas Chromatography-Mass Spectrometry (GC-MS)
Method

GC-MS analysis of Diquat requires a derivatization step to increase its volatility.[17][18]
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Objective: To confirm the presence and quantify the concentration of Diquat in biological
samples (plasma, urine).

Materials:

¢ GC-MS system

o Analytical column suitable for the derivatized analyte
» Diquat dibromide hydrate analytical standard

e Sodium borohydride (NaBHa) for reduction

e Solid-Phase Extraction (SPE) cartridges (e.g., C18)
o Organic solvents (e.g., methanol)

 Internal standard (e.g., ethyl paraquat)

Procedure:

o Standard and Sample Preparation:

o Prepare standards and samples in an appropriate buffer (e.g., phosphate buffer, pH 8.0).
[18]

o Add an internal standard to all standards and samples.
e Reduction (Derivatization):

o Add sodium borohydride to the buffered samples and standards to reduce the diquat
dication to a more volatile derivative.[18]

» Solid-Phase Extraction (SPE):
o Condition a C18 SPE cartridge with methanol and buffer.[18]

o Load the reduced sample onto the cartridge.
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o Wash the cartridge with deionized water.

o Elute the derivatized analyte with methanol.[18]

e GC-MS Analysis:

o Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a small
volume of methanol.[18]

o Inject an aliquot into the GC-MS system.

o Operate the mass spectrometer in Selected lon Monitoring (SIM) mode for enhanced
sensitivity and selectivity.[17][18]

e Quantification:

o Quantify Diquat based on the peak area ratio of the analyte to the internal standard
against a calibration curve.

Toxicological Data

Diquat dibromide is classified as moderately toxic. The primary routes of exposure are oral,
dermal, and inhalation.[19]

Table 2: Acute Toxicity of Diquat Dibromide
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LDso (mg/kg body

Species Route . Reference
weight)

Rat Oral 120 - 235 [1][20]
Mouse Oral 233 [1]

Rabbit Oral 188 [1]

Guinea Pig Oral 187 [1]

Dog Oral 187 [1]

Cow Oral 30-56 [1]

Rabbit Dermal 400 - 500 [1][20]

Table 3: No-Observed-Adverse-Effect-Levels (NOAELS) from Chronic Studies

NOAEL (mg/kg
Species Study Duration Endpoint body Reference
weight/day)
Increased
Rat 4-week relative liver 7.2 [20]
weight
Cataracts and
Rat 14-week ) ) 9.5 [20]
lenticular opacity
Dog l-year Cataracts 0.5 [20]
Rat l-year Cataracts 3.3 [20]

Chronic exposure to Diquat dibromide has been associated with the development of cataracts

in animal studies.[20]

Conclusion

Diquat dibromide hydrate is a potent and widely used herbicide with a well-defined

mechanism of action centered on the disruption of photosynthesis and the generation of
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reactive oxygen species. Its physicochemical properties influence its application and
environmental behavior. Standardized analytical methods, such as HPLC and GC-MS, are
available for its accurate quantification. While effective as a herbicide, its moderate toxicity
necessitates careful handling and adherence to safety guidelines. This guide provides a
foundational technical overview for professionals working with or conducting research on
Diquat dibromide hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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